Cas no 1361544-20-8 (Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate)

• Product Name: Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate
• CAS No: 1361544-20-8
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4793730
• Update Time: 2025-05-23

Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate

• Inchi： 1S/C14H7Cl3F3NO2/c1-23-13(22)7-3-5-9(21-12(7)14(18,19)20)6-2-4-8(15)11(17)10(6)16/h2-5H,1H3
• InChI Key： FSCBNLVEUXLSGP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(=O)OC)=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate

Methyl 6-(2,3,4-Trichlorophenyl)-2-(Trifluoromethyl)Nicotinate: A Comprehensive Overview

The compound Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate (CAS No. 1361544-20-8) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of numerous bioactive molecules. The structure of this compound is characterized by a nicotinate backbone with two distinct substituents: a trichlorophenyl group at the 6-position and a trifluoromethyl group at the 2-position. These substituents confer unique chemical properties and functional versatility to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate, making it an attractive candidate for various applications. The trichlorophenyl group imparts significant electronic and steric effects, enhancing the compound's stability and reactivity under specific conditions. Meanwhile, the trifluoromethyl group introduces additional functionality, such as increased lipophilicity and resistance to chemical degradation. These properties make this compound particularly useful in the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the most promising applications of Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for constructing complex heterocyclic frameworks, which are essential components of many drugs and agrochemicals. For instance, recent studies have highlighted its role in the synthesis of novel insecticides with enhanced efficacy against pest species while maintaining low toxicity to non-target organisms.

In addition to its role in organic synthesis, this compound has shown potential in materials science. The combination of electron-withdrawing groups (such as the trichlorophenyl and trifluoromethyl moieties) makes this compound suitable for applications in organic electronics. For example, it has been explored as a component in organic light-emitting diodes (OLEDs) due to its ability to modulate electronic properties and improve device performance.

From a structural perspective, Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate exhibits a highly symmetrical arrangement of substituents around the nicotinate ring. This symmetry contributes to its stability and predictable reactivity under various reaction conditions. The methyl ester group further enhances solubility in organic solvents, facilitating its use in solution-phase reactions.

Recent studies have also focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Novel synthetic routes incorporating catalytic asymmetric synthesis and green chemistry principles have been developed. These advancements not only enhance the feasibility of large-scale production but also align with global efforts toward sustainable chemical manufacturing.

In terms of biological activity, Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate has demonstrated selective binding affinity toward certain protein targets. This property makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that derivatives of this compound can modulate key signaling pathways involved in disease progression without causing significant adverse effects on healthy cells.

Furthermore, this compound has been investigated for its potential in agricultural applications. Its ability to act as a precursor for bioactive compounds with pest-repellent properties makes it an attractive candidate for developing eco-friendly pesticides. Recent field trials have indicated that such compounds can effectively protect crops from infestation while minimizing environmental impact.

Looking ahead, the continued exploration of Methyl 6-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)nicotinate is expected to unlock new opportunities across multiple industries. Its unique combination of chemical properties positions it as a versatile building block for innovative materials and therapies. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing modern science and technology.